![molecular formula C10H9F4N3O2 B2380913 1-(5-Fluoropyrimidin-2-yl)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid CAS No. 2034225-34-6](/img/structure/B2380913.png)
1-(5-Fluoropyrimidin-2-yl)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(5-Fluoropyrimidin-2-yl)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid, also known as FTCP, is a chemical compound that has been widely studied in the field of medicinal chemistry. This compound has shown potential as a therapeutic agent for various diseases, including cancer, viral infections, and inflammation.
Scientific Research Applications
Synthesis and Antibacterial Activity
1-(5-Fluoropyrimidin-2-yl)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid and related compounds have significant roles in the synthesis of various antibacterial agents. For instance, a study by Stefancich et al. (1985) describes the synthesis of a related compound, highlighting its potent activity against both gram-positive and gram-negative bacteria, superior to that of several unfluorinated compounds and even some fluorinated ones (Stefancich et al., 1985).
Role in Process Development of Antifungal Agents
The compound also plays a crucial role in the process development of antifungal agents. A study by Butters et al. (2001) discusses its use in the synthesis of Voriconazole, a broad-spectrum triazole antifungal agent. The study elaborates on the diastereocontrol of the reaction involving a derivative of this compound, which is critical for the synthesis of Voriconazole (Butters et al., 2001).
Development of P2X7 Antagonist Clinical Candidates
In the field of mood disorder treatment, the compound has been integral in the development of P2X7 antagonists. Chrovian et al. (2018) describe the synthesis of novel compounds containing this chemical structure, which showed promising results for advancing into phase I clinical trials for mood disorder treatment (Chrovian et al., 2018).
Synthesis of Fluorinated Compounds
The compound has been used in the synthesis of other fluorinated compounds with high broad-spectrum antibacterial activities, as explored in various studies. For example, Chu et al. (1986) synthesized derivatives characterized by a fluorine atom and substituted amino groups, showing excellent in vitro and in vivo antibacterial potency (Chu et al., 1986).
properties
IUPAC Name |
1-(5-fluoropyrimidin-2-yl)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9F4N3O2/c11-5-1-15-9(16-2-5)17-3-6(8(18)19)7(4-17)10(12,13)14/h1-2,6-7H,3-4H2,(H,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHSVJVJREBUJOJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(CN1C2=NC=C(C=N2)F)C(F)(F)F)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9F4N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.19 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.